6-Chloro-4-(4,4-difluoropiperidin-1-yl)quinazoline

• IUPAC Name: 6-chloro-4-(4,4-difluoropiperidin-1-yl)quinazoline
• InChI: InChI=1S/C13H12ClF2N3/c14-9-1-2-11-10(7-9)12(18-8-17-11)19-5-3-13(15,16)4-6-19/h1-2,7-8H,3-6H2
• InChI Key: HUQILHFHGSISSC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(F)F)C2=NC=NC3=C2C=C(C=C3)Cl
• Molecular Formula: C13H12ClF2N3
• Molecular Weight: 283.70 g/mol

Description

6-Chloro-4-(4,4-difluoropiperidin-1-yl)quinazoline is a chemical compound that belongs to the quinazoline family. It is a potential drug candidate that has been extensively studied for its therapeutic applications.

Mechanism of Action

The mechanism of action of 6-Chloro-4-(4,4-difluoropiperidin-1-yl)quinazoline involves the inhibition of certain enzymes, such as tyrosine kinases and phosphodiesterases. These enzymes are involved in various cellular processes, including cell growth, proliferation, and inflammation. By inhibiting these enzymes, this compound can prevent the growth and proliferation of cancer cells and reduce inflammation in the body.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can inhibit the activity of certain enzymes, such as tyrosine kinases and phosphodiesterases, which are involved in cellular processes such as cell growth, proliferation, and inflammation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it can reduce inflammation in the body by inhibiting the activity of certain inflammatory mediators.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Chloro-4-(4,4-difluoropiperidin-1-yl)quinazoline in lab experiments is its potential therapeutic applications. It has been extensively studied for its anticancer and anti-inflammatory properties, making it a promising drug candidate. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 6-Chloro-4-(4,4-difluoropiperidin-1-yl)quinazoline. One direction is to further study its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Another direction is to investigate its potential use in combination with other drugs for the treatment of cancer. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 6-Chloro-4-(4,4-difluoropiperidin-1-yl)quinazoline involves several steps. The starting material is 2-chloro-4-nitroaniline, which is reacted with ethyl acetoacetate to form 2-ethoxycarbonyl-4-nitrophenol. This intermediate is then reduced to 2-ethoxycarbonyl-4-aminophenol, which is further reacted with 2-chloro-6-fluorobenzonitrile to form the final product, this compound.

Scientific Research Applications

6-Chloro-4-(4,4-difluoropiperidin-1-yl)quinazoline has been extensively studied for its therapeutic applications. It has been shown to have potential anticancer activity by inhibiting the activity of certain enzymes involved in cell growth and proliferation. It has also been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis.